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Compound of Interest

Compound Name: Dihydroxytartaric acid

Cat. No.: B1585207

For Researchers, Scientists, and Drug Development Professionals

Introduction

Racemic dihydroxytartaric acid, systematically known as racemic 2,2,3,3-
tetrahydroxybutanedioic acid, is a complex organic compound with potential applications in
various scientific fields, including pharmaceuticals. This technical guide provides a
comprehensive overview of its core properties, including its physicochemical characteristics,
synthesis, and potential biological relevance. It is important to distinguish this compound from
the more commonly known racemic tartaric acid (a mixture of D- and L-2,3-
dihydroxybutanedioic acid). Racemic dihydroxytartaric acid possesses a unique structure
with hydroxyl groups on all four carbon atoms of the butanedioic acid backbone.

Core Properties
Physicochemical Properties

The quantitative data available for racemic dihydroxytartaric acid (CAS Number: 76-30-2) is
limited. The following table summarizes the key physicochemical properties of 2,2,3,3-
tetrahydroxybutanedioic acid. It is important to note that some of these properties are
computed and may not have been experimentally verified for the racemic mixture specifically.
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Property Value Source

Molecular Formula C4HeOs --INVALID-LINK--[1]

Molecular Weight 182.09 g/mol --INVALID-LINK--[1]

) ] Inferred from related
Appearance White crystalline powder
compounds
) ) ~114-115 °C (with

Melting Point i --INVALID-LINK--

decomposition)
» ) 514.2 °C at 760 mmHg

Boiling Point ) --INVALID-LINK--[2]
(Predicted)

Density 2.462 g/cm3 (Predicted) --INVALID-LINK--[2]
Highly soluble in water;

Solubility agueous solution decomposes  --INVALID-LINK--
upon heating.

pKa (Predicted) pKazi: 1.55, pKaz: 2.59 --INVALID-LINK--

XLogP3 (Predicted) -34 --INVALID-LINK--[1]

CAS Number 76-30-2 --INVALID-LINK--[1]
2,2,3,3-

IUPAC Name o . --INVALID-LINK--[1]
tetrahydroxybutanedioic acid
Tetrahydroxysuccinic acid,

Synonyms --INVALID-LINK--[1]

Dioxytartaric acid

Spectroscopic Data
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Spectroscopy Data Source

FTIR (KBr Pellet) Available --INVALID-LINK--
Data available for tartaric acid

Mass Spectrum (EI) --INVALID-LINK--

(different compound)

1H NMR

Data available for tartaric acid

(different compound)

~-INVALID-LINK--[3]

13C NMR

Data available for tartaric acid

(different compound)

~-INVALID-LINK--[4]

Experimental Protocols
Synthesis of Dihydroxytartaric Acid from
Dihydroxymaleic Acid

A historical method for the synthesis of dihydroxytartaric acid involves the oxidation of

dihydroxymaleic acid. The following protocol is based on a procedure described in historical

chemical literature.

Materials:

Bromine

Procedure:

Glacial acetic acid

Crystallized dihydroxymaleic acid (C4aH4Oe:2H20)

Solid potassium hydroxide (for vacuum desiccation)

» Crystallized dihydroxymaleic acid is triturated with 4 to 5 times its weight of glacial acetic

acid.

e The mixture is cooled, and bromine is gradually added in a quantity slightly exceeding the

theoretical amount required for the reaction (1 mole of dihydroxymaleic acid to 1 mole of
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bromine).

e During the addition of bromine, fumes of hydrogen bromide are evolved. The
dihydroxymaleic acid, which is nearly insoluble in cold glacial acetic acid, dissolves as the
oxidation proceeds.

e The solution is allowed to stand for one to two hours.

e The solution is then vigorously stirred, which causes the dihydroxytartaric acid to separate
as a heavy, white, crystalline powder.

e The resulting crystalline powder is collected.

 For further purification, the product can be dissolved in water and concentrated in a vacuum
desiccator over solid potassium hydroxide to yield the pure acid.

Reaction: CaH406 + 2H20 + Br2 - CsHeOs + 2HBr

Note: This protocol is adapted from historical literature and may require optimization and
modern safety precautions.

Fenton's Reagent Oxidation of Tartaric Acid
(Conceptual)

The oxidation of tartaric acid using Fenton's reagent (a solution of hydrogen peroxide and an
iron catalyst) is a known reaction that produces various oxidation products. While a specific
protocol for the high-yield synthesis of dihydroxytartaric acid via this method is not well-
established, the general principle involves the generation of hydroxyl radicals that can oxidize
the tartaric acid. The reaction is complex and can lead to the formation of dihydroxymaleic acid
and other degradation products.[5][6][7][8]

Conceptual Workflow:
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Caption: Conceptual workflow for the oxidation of tartaric acid using Fenton's reagent.

Potential Biological Significance and Applications

The biological activities of racemic dihydroxytartaric acid are not well-documented. However,
based on the activities of structurally similar compounds, some potential areas of interest for
researchers can be proposed.

Antioxidant Activity

Many polyhydroxylated carboxylic acids exhibit antioxidant properties. The multiple hydroxyl
groups on the dihydroxytartaric acid molecule could potentially act as radical scavengers,
donating hydrogen atoms to neutralize free radicals. This proposed mechanism is similar to
that of other phenolic and polyhydroxy antioxidants.

Proposed Antioxidant Mechanism:

Dihydroxytartaric Donates He . .
Acid (DHTA-H) DHTA Radical (DHTAe)

Click to download full resolution via product page

Free Radical (Re) Neutralized Molecule (RH)
Radical Scavenging

Caption: Proposed mechanism of free radical scavenging by dihydroxytartaric acid.
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Use in Drug Formulation and as a Chiral Intermediate

Tartaric acid and its derivatives are widely used in the pharmaceutical industry as excipients,
buffering agents, and chiral resolving agents.[9] While specific applications for racemic
dihydroxytartaric acid are not established, its properties as a polyhydroxy carboxylic acid
suggest potential utility in drug formulation, for example, to enhance solubility or stability of
active pharmaceutical ingredients. Furthermore, its chiral nature, although racemic in this
context, indicates its potential as a starting material for the synthesis of other chiral molecules.

Conclusion

Racemic dihydroxytartaric acid is a compound with a unique chemical structure that remains
relatively underexplored. While detailed experimental data and biological studies are scarce, its
relationship to other well-known carboxylic acids suggests potential for future research and
applications. This guide provides a foundational summary of the current knowledge and
highlights the need for further investigation into the synthesis, properties, and biological
activities of this intriguing molecule to unlock its full potential for researchers, scientists, and
drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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